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Compound of Interest

Compound Name:

ALPHA-BROMO-4-

(DIETHYLAMINO)ACETOPHENO

NE

Cat. No.: B1273716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of ALPHA-BROMO-4-(DIETHYLAMINO)ACETOPHENONE (CAS No. 207986-

25-2). The following procedural guidance is designed to ensure the safety of laboratory

personnel and the proper management of this chemical.

Hazard Identification and Summary
ALPHA-BROMO-4-(DIETHYLAMINO)ACETOPHENONE is a chemical that requires careful

handling due to its potential health effects. It is classified as causing skin irritation, serious eye

irritation, and potential respiratory irritation.[1][2][3] Ingestion may also be harmful.
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Hazard Classification Description Precautionary Statement

Skin Irritation (Category 2) Causes skin irritation.[1][2] H315: Causes skin irritation.[2]

Serious Eye Irritation

(Category 2A)

Causes serious eye irritation.

[1][2][3]

H319: Causes serious eye

irritation.[1]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

May cause respiratory

irritation.[1][2]

H335: May cause respiratory

irritation.[1]

Acute toxicity, Oral (Category

4)
Harmful if swallowed. H302: Harmful if swallowed.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling ALPHA-BROMO-4-
(DIETHYLAMINO)ACETOPHENONE to minimize exposure and ensure personal safety.
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PPE Category Item Specification and Use

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.[4] Use of a face

shield is recommended when

there is a splash hazard.

Hand Protection Chemical-Resistant Gloves

Wear protective gloves.[1][5]

Nitrile or neoprene gloves are

generally recommended.

Always check the

manufacturer's specifications

for chemical compatibility.

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and properly

fastened to protect from skin

contact.[6]

Respiratory Protection Fume Hood or Respirator

Use only in a well-ventilated

area, preferably within a

chemical fume hood, to avoid

inhalation of dust or vapors.[1]

[2] If a fume hood is not

available, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates should be

used.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is critical for the safe handling of this compound.

Preparation and Area Designation:

Designate a specific area for handling, such as a chemical fume hood.
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Ensure that an emergency eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before starting work.

Donning PPE:

Put on a lab coat, followed by safety glasses or goggles.

Wear the appropriate chemical-resistant gloves.

Weighing and Transfer:

This compound is a solid and may be a powder.[2] To minimize dust generation, conduct

all weighing and transfer operations within a fume hood or a ventilated balance enclosure.

Use a spatula for transfers. Avoid creating dust clouds.

Dissolving and Reactions:

When dissolving the solid, add it slowly to the solvent.

If heating is required, use a well-controlled heating mantle and a condenser to prevent the

release of vapors.

Post-Handling:

After handling, thoroughly wash hands and any exposed skin with soap and water.[1]

Decontaminate all surfaces and equipment used.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air.[1][2] If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove all contaminated clothing.

[1] Rinse the affected skin area with plenty of

water for at least 15 minutes.[2][5] Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][2][5] Remove

contact lenses if present and easy to do.[1]

Seek immediate medical attention.

Ingestion
Do NOT induce vomiting.[5] Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
Proper disposal of ALPHA-BROMO-4-(DIETHYLAMINO)ACETOPHENONE and its containers

is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste material, including unused product and contaminated disposable items

(e.g., gloves, paper towels), in a designated, properly labeled hazardous waste container.

Do not mix with other waste streams unless compatible.

Container Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "ALPHA-BROMO-4-(DIETHYLAMINO)ACETOPHENONE".

Storage of Waste:
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Store the waste container in a designated, well-ventilated, and secure secondary

containment area away from incompatible materials.

Disposal:

Dispose of the chemical waste through a licensed hazardous waste disposal company.[1]

[2][5] Follow all local, state, and federal regulations for hazardous waste disposal.

Logical Workflow for Handling ALPHA-BROMO-4-
(DIETHYLAMINO)ACETOPHENONE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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